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Compound of Interest

Compound Name: Platinum(II) chloride

Cat. No.: B156199 Get Quote

For immediate release

This in-depth technical guide provides researchers, scientists, and drug development

professionals with essential information on Platinum(II) chloride (PtCl₂). A cornerstone of

platinum-based chemistry, this guide details its chemical identifiers, physical and chemical

properties, key synthetic protocols, and its pivotal role as a precursor in the development of

platinum-based therapeutics and catalysts.

Compound Identification and Properties
Platinum(II) chloride is an inorganic compound with the formula PtCl₂.[1] It is a dark brown,

odorless powder that is insoluble in water.[1][2] This compound is a crucial precursor in the

synthesis of other platinum compounds, most notably the pioneering anticancer drug, cisplatin.

[3][4][5]

Chemical Identifiers
A comprehensive list of identifiers for Platinum(II) chloride is provided below to facilitate

accurate compound recognition and data retrieval from various chemical databases.
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Identifier Type Value

CAS Number 10025-65-7[2][6][7][8]

IUPAC Name Platinum(II) chloride[2]

Other Names Platinous chloride, Platinum dichloride[2][9][10]

PubChem CID 2770[2]

EC Number 233-034-1[2]

UNII 896SQ4TDHW[2][10]

InChI InChI=1S/2ClH.Pt/h2*1H;/q;;+2/p-2[2][6]

InChIKey
CLSUSRZJUQMOHH-UHFFFAOYSA-L[2][6]

[11]

SMILES Cl[Pt]Cl[2][6][7]

Physicochemical Properties
The key physical and chemical properties of Platinum(II) chloride are summarized in the table

below.
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Property Value

Molecular Formula PtCl₂[2][3][7]

Molar Mass 265.99 g/mol [2][3]

Appearance Dark brown powder[2][3]

Density 6.05 g/cm³[2][6][12]

Melting Point 581 °C (1,078 °F; 854 K)[2][6][12]

Boiling Point Decomposes[2][12]

Solubility in water Insoluble[2][12]

Solubility
Insoluble in alcohol and ether; Soluble in HCl

and ammonia[2][4][9]

Magnetic susceptibility (χ) -54.0·10⁻⁶ cm³/mol[2]

Experimental Protocols
Platinum(II) chloride is a versatile starting material for a variety of platinum complexes. The

following sections provide detailed experimental protocols for the synthesis of two widely used

platinum compounds derived from PtCl₂.

Synthesis of cis-Diamminedichloroplatinum(II)
(Cisplatin)
The synthesis of cisplatin from a platinum(II) source is a cornerstone of medicinal inorganic

chemistry. The most widely adopted method, developed by Dhara, proceeds through a

tetraiodoplatinate(II) intermediate to ensure the stereospecific formation of the cis isomer.[8]

[13]

Experimental Workflow for Cisplatin Synthesis
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K₂[PtCl₄] K₂[PtI₄]Step 1: Halide Exchange cis-[Pt(NH₃)₂I₂]Step 2: Ammoniation cis-[Pt(NH₃)₂(OH₂)₂]²⁺Step 3: Iodide Removal cis-[Pt(NH₃)₂Cl₂]
(Cisplatin)

Step 4: Chlorination

+ 4 KI

+ 2 NH₃

+ 2 AgNO₃

- 2 AgI

+ 2 KCl
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Caption: Synthetic pathway for cisplatin from K₂[PtCl₄].

Methodology:

Preparation of Potassium Tetraiodoplatinate(II): Potassium tetrachloroplatinate(II) (K₂[PtCl₄])

is treated with four equivalents of potassium iodide (KI) in an aqueous solution. The reaction

mixture is stirred until the color changes from red-brown to a dark brown, indicating the

formation of potassium tetraiodoplatinate(II) (K₂[PtI₄]).[8]

Synthesis of cis-Diamminediiodoplatinum(II): To the solution of K₂[PtI₄], aqueous ammonia is

added. This results in the precipitation of the yellow solid, cis-[Pt(NH₃)₂I₂].[8] The high trans

effect of the iodide ligand directs the incoming ammonia ligands to the cis positions.
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Formation of the Diaqua Complex: The cis-[Pt(NH₃)₂I₂] precipitate is isolated and then

treated with two equivalents of silver nitrate (AgNO₃) in water. This step removes the iodide

ligands as a precipitate of silver iodide (AgI), yielding the soluble diaqua complex, cis-

[Pt(NH₃)₂(OH₂)₂]²⁺.[8]

Final Precipitation of Cisplatin: An excess of potassium chloride (KCl) is added to the

solution containing the diaqua complex. The chloride ions displace the aqua ligands,

resulting in the precipitation of isomerically pure cis-[Pt(NH₃)₂Cl₂] (cisplatin) as a yellow solid.

[8][13] The product can be purified by recrystallization from hot water containing 0.1 M HCl or

0.9% NaCl to suppress the formation of aqua or hydroxo complexes.[8]

Synthesis of Dichloro(1,5-cyclooctadiene)platinum(II)
Dichloro(1,5-cyclooctadiene)platinum(II) (Pt(cod)Cl₂) is a valuable organometallic precursor for

the synthesis of other platinum compounds, particularly those used in catalysis.[14]

Methodology:

Reaction Setup: Potassium tetrachloroplatinate(II) (K₂[PtCl₄]) is dissolved in water and the

solution is filtered.

Addition of Reagents: Acetic acid and 1,5-cyclooctadiene (cod) are sequentially added to the

filtrate.[15]

Reaction and Precipitation: The reaction mixture is heated in a water bath at approximately

100°C with stirring. Over a period of about 30 minutes, the dark red solution will gradually

turn pale yellow, and a precipitate of Pt(cod)Cl₂ will form.[15]

Isolation and Purification: After cooling, the precipitate is collected by filtration and washed

sequentially with water, ethanol, and ether to yield the final product.[15]

Role in Drug Development: The Mechanism of
Cisplatin
Platinum(II) chloride is the direct or indirect precursor to one of the most effective and widely

used anticancer drugs, cisplatin.[3] The cytotoxic effects of cisplatin are primarily mediated
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through its interaction with DNA, leading to the induction of apoptosis (programmed cell death)

in cancer cells.[2][7]

Cellular Uptake and Activation
Upon entering a cell, where the intracellular chloride concentration is significantly lower than in

the bloodstream, the chloride ligands of cisplatin are displaced by water molecules in a process

called aquation.[2][12] This forms a highly reactive, positively charged platinum species that

can readily interact with nucleophilic sites on intracellular macromolecules.[2][7]

DNA Adduct Formation and Apoptotic Signaling
The activated cisplatin molecule preferentially binds to the N7 position of purine bases,

primarily guanine, in the DNA.[2][6] This binding results in the formation of various DNA

adducts, with the most common being 1,2-intrastrand cross-links between adjacent guanine

residues.[3] These adducts cause significant distortions in the DNA double helix, which in turn

inhibits DNA replication and transcription.[6][9]

The cellular response to cisplatin-induced DNA damage is complex and involves the activation

of multiple signaling pathways that ultimately converge to trigger apoptosis. Key pathways

include:

p53-Dependent Pathway: The DNA damage activates the tumor suppressor protein p53,

which can arrest the cell cycle to allow for DNA repair or, if the damage is too extensive,

initiate apoptosis.[6][16]

MAPK Pathways: The mitogen-activated protein kinase (MAPK) pathways, including ERK,

JNK, and p38, are activated in response to the cellular stress caused by DNA damage and

play crucial roles in mediating the apoptotic signal.[7][16]

Mitochondrial (Intrinsic) Pathway: The signaling cascades ultimately lead to the release of

cytochrome c from the mitochondria, which activates a cascade of caspases (proteolytic

enzymes) that execute the apoptotic program.[2][16]

Cisplatin-Induced Apoptotic Signaling Pathway
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Caption: Signaling cascade initiated by cisplatin leading to apoptosis.
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Applications in Catalysis
Beyond its significance in medicinal chemistry, Platinum(II) chloride is a versatile precursor for

the synthesis of platinum-based catalysts.[5][17] These catalysts are employed in a wide array

of organic transformations, including hydrogenation, oxidation, and various C-C, C-O, and C-N

bond-forming reactions.[5][17] For instance, PtCl₂ can catalyze the intramolecular [3+2]

cycloaddition of certain trienes to form polysubstituted cyclopentadiene derivatives.[18] Its

ability to facilitate such complex transformations makes it an invaluable tool in fine chemical

and pharmaceutical synthesis.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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